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Compound of Interest

Compound Name: 2-Ethylmorpholine hydrochloride

Cat. No.: B2457970 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Ethylmorpholine Hydrochloride

Foreword
In the landscape of pharmaceutical research and fine chemical synthesis, the morpholine

scaffold is a cornerstone, valued for its unique physicochemical properties and biological

relevance. 2-Ethylmorpholine hydrochloride, a derivative of this important heterocycle,

presents itself as a key intermediate and building block. Its handling, however, necessitates a

deep, nuanced understanding of its chemical nature and potential hazards. This guide is

crafted for the discerning researcher, scientist, and drug development professional. It moves

beyond mere procedural checklists to instill a culture of intrinsic safety, grounded in the

principles of causality and scientific integrity. Herein, we dissect the essential protocols and

rationale for the safe and effective management of 2-Ethylmorpholine hydrochloride in a

laboratory and development setting.

Compound Profile and Hazard Identification
2-Ethylmorpholine hydrochloride (CAS No: 13578-53-9) is the hydrochloride salt of 2-

ethylmorpholine. While specific toxicological data is not extensively published, its classification

under the Globally Harmonized System (GHS) provides a clear directive for cautious handling.

The primary hazards are associated with its potential for severe skin and eye irritation.

GHS Hazard Classification:
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Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.

The causality behind these classifications lies in the compound's chemical reactivity. As a

hydrochloride salt of an amine, it can react with moisture, including perspiration on the skin or

the moisture in the respiratory tract and eyes, to release hydrochloric acid, which is corrosive

and irritating to tissues. This understanding is paramount; it transforms the handling protocol

from a list of rules into a responsive, intelligent safety practice.

Table 1: Physicochemical Properties of 2-Ethylmorpholine Hydrochloride

Property Value Source

CAS Number 13578-53-9

Molecular Formula C6H13NO · HCl

Molecular Weight 151.63 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 185-189 °C

The Cornerstone of Safety: Engineering Controls
and Personal Protective Equipment (PPE)
The primary directive in laboratory safety is to minimize exposure. This is achieved first through

engineering controls, with Personal Protective Equipment (PPE) serving as the final, critical

barrier.

Engineering Controls: All manipulations of 2-Ethylmorpholine hydrochloride powder should

be conducted within a certified chemical fume hood. The fume hood's negative pressure
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environment is the most effective measure to prevent the inhalation of airborne particles and to

contain any potential releases.

Personal Protective Equipment (PPE) Protocol: The selection of PPE is not a matter of

preference but a risk-assessed necessity.

Hand Protection: Wear impervious, chemically resistant gloves such as nitrile or neoprene. It

is crucial to inspect gloves for any signs of degradation or puncture before each use. The

principle of "double gloving" can be employed during high-risk procedures, such as weighing

large quantities, to provide an additional layer of protection.

Eye and Face Protection: Chemical safety goggles that form a seal around the eyes are

mandatory. In situations where there is a significant risk of splashing, such as when

preparing solutions, a face shield should be worn in addition to goggles.

Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk

of contamination, a chemically resistant apron or coveralls should be utilized. Ensure that all

skin is covered.

Respiratory Protection: If engineering controls (i.e., the fume hood) are not available or are

insufficient to maintain exposure below permissible limits, a NIOSH-approved particulate

respirator (such as an N95) is necessary when handling the solid form.

Diagram: PPE Selection Workflow
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Caption: PPE selection logic for handling 2-Ethylmorpholine HCl.
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Standard Operating Procedures: From Storage to
Disposal
A self-validating safety system relies on robust and well-understood protocols for every stage of

the compound's lifecycle in the laboratory.

Storage and Handling
Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area. It should be kept separate from strong oxidizing agents and incompatible materials. The

rationale is to prevent degradation of the compound and to avoid hazardous reactions.

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly and the

chemical fume hood is operational. Have spill cleanup materials readily available.

Weighing: Conduct all weighing operations on a disposable weigh paper or in a tared

container within the fume hood to contain any dust.

Solution Preparation: When dissolving the solid, add the 2-Ethylmorpholine hydrochloride
slowly to the solvent to control any potential exothermic reactions. Never add solvent to the

bulk solid.

Post-Handling: After use, decontaminate the work surface and any equipment used. Wash

hands thoroughly with soap and water, even after removing gloves.

Emergency Protocols: A Self-Validating Response
In the event of an exposure or spill, a pre-defined and practiced response is critical.

First-Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention. The

speed and duration of flushing are critical to minimizing tissue damage.
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Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention if irritation

develops or persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and provide plenty of

water to drink. Seek immediate medical attention.

Accidental Release Measures Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but perform this action from a safe distance and

only if it can be done without risk.

Contain: Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such

as sand, vermiculite, or earth. Do not use combustible materials like sawdust.

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container

for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution,

followed by soap and water.

Dispose: All contaminated materials, including PPE, must be disposed of as hazardous

waste according to institutional and local regulations.

Diagram: Spill Response Workflow
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To cite this document: BenchChem. [2-Ethylmorpholine hydrochloride safety and handling].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2457970#2-ethylmorpholine-hydrochloride-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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